Cas no 2310040-63-0 (1-methyl-N-{4-(thiophen-3-yl)oxan-4-ylmethyl}-1H-pyrazole-4-sulfonamide)

• Product name: 1-methyl-N-{4-(thiophen-3-yl)oxan-4-ylmethyl}-1H-pyrazole-4-sulfonamide
• CAS No: 2310040-63-0
• MF: C₁₄H₁₉N₃O₃S₂
• MW: 341.448960542679
• CID: 6453068
• PubChem ID: 132372343

1-methyl-N-{4-(thiophen-3-yl)oxan-4-ylmethyl}-1H-pyrazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-methyl-N-{4-(thiophen-3-yl)oxan-4-ylmethyl}-1H-pyrazole-4-sulfonamide
• 1-methyl-N-((4-(thiophen-3-yl)tetrahydro-2H-pyran-4-yl)methyl)-1H-pyrazole-4-sulfonamide
• 1-methyl-N-{[4-(thiophen-3-yl)oxan-4-yl]methyl}-1H-pyrazole-4-sulfonamide
• 1-methyl-N-[(4-thiophen-3-yloxan-4-yl)methyl]pyrazole-4-sulfonamide
• 2310040-63-0
• F6571-6528
• AKOS040705108

• Inchi： 1S/C14H19N3O3S2/c1-17-9-13(8-15-17)22(18,19)16-11-14(3-5-20-6-4-14)12-2-7-21-10-12/h2,7-10,16H,3-6,11H2,1H3
• InChI Key： PJCCAPSYGMJPBE-UHFFFAOYSA-N
• SMILES： S(C1C=NN(C)C=1)(NCC1(C2=CSC=C2)CCOCC1)(=O)=O

Computed Properties

• Exact Mass: 341.08678382g/mol
• Monoisotopic Mass: 341.08678382g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 110Ų

Additional information on 1-methyl-N-{4-(thiophen-3-yl)oxan-4-ylmethyl}-1H-pyrazole-4-sulfonamide

Introduction to 1-methyl-N-{4-(thiophen-3-yl)oxan-4-ylmethyl}-1H-pyrazole-4-sulfonamide (CAS No. 2310040-63-0)

1-methyl-N-{4-(thiophen-3-yl)oxan-4-ylmethyl}-1H-pyrazole-4-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 2310040-63-0, represents a novel molecular entity with a unique structural framework that combines elements of thiophene, pyrazole, and sulfonamide moieties. The presence of these functional groups not only imparts distinct chemical properties but also opens up a wide array of potential applications in drug discovery and development.

The structural composition of 1-methyl-N-{4-(thiophen-3-yl)oxan-4-ylmethyl}-1H-pyrazole-4-sulfonamide is characterized by a thiophene ring substituted at the 3-position with an oxan ring, which is further connected to a methyl group via a pyrazole core. The pyrazole moiety is a well-known pharmacophore that has been extensively studied for its biological activity, while the sulfonamide group introduces additional pharmacological properties that can enhance binding affinity and metabolic stability. This combination of structural features makes the compound an attractive candidate for further investigation in various therapeutic areas.

In recent years, there has been growing interest in the development of heterocyclic compounds for their potential therapeutic applications. Heterocycles such as thiophene and pyrazole are known for their ability to interact with biological targets in complex ways, making them valuable scaffolds for drug design. The sulfonamide group, in particular, has been widely used in medicinal chemistry due to its ability to form hydrogen bonds and enhance solubility, which are critical factors in drug efficacy.

Recent studies have highlighted the importance of thiophene derivatives in the development of new pharmaceuticals. Thiophene-based compounds have shown promise in treating a variety of diseases, including neurological disorders, infectious diseases, and cancer. The structural flexibility of thiophene allows for the introduction of diverse functional groups, which can be tailored to target specific biological pathways. In the case of 1-methyl-N-{4-(thiophen-3-yl)oxan-4-ylmethyl}-1H-pyrazole-4-sulfonamide, the thiophene ring is integrated into a larger molecular framework that includes a pyrazole core and a sulfonamide group, creating a multifunctional entity with potential therapeutic benefits.

The pyrazole moiety is another key component of this compound that warrants detailed discussion. Pyrazole derivatives have been extensively studied for their biological activity, particularly in the context of anti-inflammatory, antiviral, and anticancer agents. The pyrazole ring can act as a hinge-binding motif, allowing the compound to interact with target proteins in a specific manner. This interaction can lead to the modulation of biological pathways that are relevant to various diseases.

The sulfonamide group in 1-methyl-N-{4-(thiophen-3-yl)oxan-4-ylmethyl}-1H-pyrazole-4-sulfonamide further enhances its pharmacological potential. Sulfonamides are known for their ability to inhibit enzymes and receptors involved in various metabolic processes. They have been successfully used in the treatment of bacterial infections, diabetes, and other metabolic disorders. The presence of the sulfonamide group in this compound suggests that it may exhibit similar pharmacological effects, making it a promising candidate for further exploration.

One of the most compelling aspects of this compound is its potential to serve as a lead molecule for drug discovery. By combining multiple pharmacophores into a single molecular entity, 1-methyl-N-{4-(thiophen-3-yl)oxan-4-ylmethyl}-1H-pyrazole-4-sulfonamide offers a unique opportunity to develop drugs with enhanced efficacy and reduced side effects. The structural features of this compound make it well-suited for further optimization through techniques such as structure-based drug design and high-throughput screening.

In conclusion, 1-methyl-N-{4-(thiophen-3-yl)oxan-4-ylmethyl}-1H-pyrazole-4-sulfonamide (CAS No. 2310040-63-0) is a promising compound with significant potential in pharmaceutical research and development. Its unique structural composition and multifunctional nature make it an attractive candidate for further investigation into various therapeutic areas. As our understanding of biological targets continues to evolve, compounds like this one will play an increasingly important role in the discovery and development of new drugs.